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Compound of Interest

Compound Name: L-Alanine-d4

Cat. No.: B136944 Get Quote

An In-depth Technical Guide to L-Alanine-d4: Physical Properties, Molecular Weight, and

Applications

Introduction
L-Alanine-d4 is a stable isotope-labeled form of the non-essential amino acid L-alanine, where

four hydrogen atoms have been replaced by deuterium. This isotopic substitution provides a

unique mass signature, making it an invaluable tool for researchers, scientists, and drug

development professionals. Its primary applications are as a tracer for metabolic pathway

studies and as an internal standard for quantitative analysis using mass spectrometry and

NMR.[1][2][3] This guide provides a comprehensive overview of the core physical properties of

L-Alanine-d4, details relevant experimental methodologies, and visualizes its role in key

biological and analytical workflows.

Physical and Chemical Properties of L-Alanine-d4
The physical and chemical characteristics of L-Alanine-d4 are crucial for its application in

experimental settings. The substitution of hydrogen with deuterium alters its mass without

significantly changing its chemical properties, allowing it to mimic endogenous L-alanine in

biological systems.[2]
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Property Value Citation(s)

Molecular Weight 93.12 g/mol [1]

Exact Mass 93.072785450 Da

Molecular Formula C₃H₃D₄NO₂

CAS Number 18806-29-6

Appearance White to off-white solid

Melting Point 314.5 °C (decomposes)

Solubility

Soluble in water and polar

solvents like methanol.

Sparingly soluble in water and

slightly soluble in aqueous acid

and methanol.

Optical Activity
[α]25/D +14.5° (c = 2 in 1 M

HCl)

Isotopic Purity ≥98 atom % D

Storage Temperature

Refrigerator or room

temperature, away from light

and moisture.

Experimental Protocols and Methodologies
The accurate determination of physical properties and the effective use of L-Alanine-d4 in

research rely on standardized experimental protocols.

Determination of Solubility (General Protocol)
This protocol outlines a general method for determining the solubility of an amino acid like L-
Alanine-d4 in various solvents.

Objective: To determine the degree of solubility of L-Alanine-d4 in different solvents (e.g.,

water, ethanol, methanol).
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Materials:

L-Alanine-d4

Test tubes and rack

Pipettes

Vortex mixer

Solvents: Distilled water, ethanol, methanol

Procedure:

Label a series of clean, dry test tubes for each solvent to be tested.

Add a specific volume (e.g., 2 mL) of each solvent to the corresponding test tube.

Accurately weigh a small amount of L-Alanine-d4 and add it to each test tube.

Cap the tubes and shake them thoroughly using a vortex mixer for a set period (e.g., 1-2

minutes).

Allow the solutions to stand and observe for any undissolved solid.

If the solid dissolves completely, incrementally add more L-Alanine-d4 until saturation is

reached (i.e., solid material remains undissolved after vigorous mixing).

Record the observations to classify the solubility (e.g., freely soluble, sparingly soluble,

insoluble) and, if possible, quantify the amount dissolved to determine the concentration.

Synthesis of L-Alanine-d4
The synthesis of L-Alanine-d4 can be achieved through several methods, including chemical

and enzymatic approaches. A common chemical method is non-enzymatic transamination.

Principle: This method utilizes a catalyst, such as a pyridoxal derivative, in conjunction with a

metal salt in deuterium oxide (D₂O) to achieve a high yield of the deuterated amino acid. DL-
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alanine-d4 can be synthesized with a high isotopic purity (98.5%) and can then be resolved to

the L-isomer using enzymatic methods.

Applications and Visualized Workflows
L-Alanine-d4 is a versatile tool in metabolic research and analytical chemistry. Its applications

are best understood through the visualization of the pathways and workflows in which it is

utilized.

Metabolic Tracer in the Glucose-Alanine Cycle
L-Alanine plays a central role in the glucose-alanine cycle, a key metabolic pathway that links

the metabolism of amino acids and glucose between muscle and the liver. L-Alanine-d4 serves

as an excellent tracer to study the flux through this pathway, which is crucial for understanding

energy homeostasis and diseases like diabetes.

Caption: The Glucose-Alanine Cycle with L-Alanine-d4 as a metabolic tracer.

Internal Standard for Quantitative Mass Spectrometry
Due to its chemical identity to endogenous L-alanine but distinct mass, L-Alanine-d4 is an

ideal internal standard for isotope-dilution mass spectrometry (IDMS). This technique allows for

the precise and accurate quantification of L-alanine in complex biological samples.
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Caption: Workflow for quantitative analysis using L-Alanine-d4 as an internal standard.

Probing Bacterial D-Alanine Metabolism
In many bacteria, D-alanine is an essential component of the peptidoglycan cell wall. The

primary route for its synthesis is the racemization of L-alanine, catalyzed by the enzyme

Alanine Racemase (Alr). L-Alanine-d4 can be used to study the kinetics and mechanisms of

this crucial enzymatic reaction, which is a target for antimicrobial drugs.
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Caption: Role of L-Alanine-d4 in studying bacterial D-alanine synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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